Cas no 174961-63-8 (Methyl 3-(chlorosulfonylmethyl)benzoate)
174961-63-8 structure
Product Name:Methyl 3-(chlorosulfonylmethyl)benzoate
CAS No:174961-63-8
MF:C9H9ClO4S
MW:248.683360815048
CID:1360762
PubChem ID:22242665
Update Time:2025-04-20
Methyl 3-(chlorosulfonylmethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(chlorosulfonylmethyl)benzoate
- methyl 3-[(chlorosulfonyl)methyl]benzoate
- AC1Q430Q
- CTK0E3996
- MolPort-005-312-337
- AB55664
- AG-B-27311
- EN300-36517
- 3-[(Chlorosulfonyl)methyl]benzoic acid methyl ester
- Benzoic acid, 3-[(chlorosulfonyl)methyl]-, methyl ester
- MFCD09971785
- Methyl 3-((chlorosulfonyl)methyl)benzoate
- 174961-63-8
- AKOS008118240
- CS-0448642
- Z360059876
- SCHEMBL5969642
- Methyl3-((chlorosulfonyl)methyl)benzoate
- BS-14023
- DTXSID30623761
- J-511434
- Methyl 3-(chlorosulfonylmethyl)benzoate
-
- MDL: MFCD09971785
- Inchi: 1S/C9H9ClO4S/c1-14-9(11)8-4-2-3-7(5-8)6-15(10,12)13/h2-5H,6H2,1H3
- InChI Key: QFJXEOZOBANBNV-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC=C(C(=O)OC)C=1)(=O)=O
Computed Properties
- Exact Mass: 247.99107
- Monoisotopic Mass: 247.9910076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
Methyl 3-(chlorosulfonylmethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1519309-1g |
Methyl 3-((chlorosulfonyl)methyl)benzoate |
174961-63-8 | 98% | 1g |
¥7770 | 2023-04-15 | |
| Enamine | EN300-36517-0.05g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 0.05g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-36517-0.1g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 0.1g |
$138.0 | 2025-02-20 | |
| Enamine | EN300-36517-0.25g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 0.25g |
$196.0 | 2025-02-20 | |
| Enamine | EN300-36517-0.5g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 0.5g |
$310.0 | 2025-02-20 | |
| Enamine | EN300-36517-1.0g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 1.0g |
$397.0 | 2025-02-20 | |
| Enamine | EN300-36517-2.5g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 2.5g |
$840.0 | 2025-02-20 | |
| Enamine | EN300-36517-5.0g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 5.0g |
$1579.0 | 2025-02-20 | |
| Enamine | EN300-36517-10.0g |
methyl 3-[(chlorosulfonyl)methyl]benzoate |
174961-63-8 | 95.0% | 10.0g |
$2570.0 | 2025-02-20 | |
| Aaron | AR0020RL-50mg |
Methyl 3-((chlorosulfonyl)methyl)benzoate |
174961-63-8 | 95% | 50mg |
$146.00 | 2025-04-03 |
Methyl 3-(chlorosulfonylmethyl)benzoate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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